Cas no 2418690-86-3 (tert-butyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate)

• Product Name: tert-butyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate
• CAS No: 2418690-86-3
• MF: C₁₇H₂₆FN₃O₄S
• MW: 387.469446659088
• CID: 5677658
• PubChem ID: 165770574
• Update Time: 2025-05-20

tert-butyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(fluorosulfonyl)-4-methyl-5-[(piperazin-1-yl)methyl]phenyl]carbamate
• EN300-26628546
• 2418690-86-3
• tert-butyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate

• Inchi： 1S/C17H26FN3O4S/c1-12-13(11-21-7-5-19-6-8-21)9-14(10-15(12)26(18,23)24)20-16(22)25-17(2,3)4/h9-10,19H,5-8,11H2,1-4H3,(H,20,22)
• InChI Key： FRKNJGHEHJSCHK-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC(=C1C)CN1CCNCC1)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 387.16280565g/mol
• Monoisotopic Mass: 387.16280565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.1Ų

Additional information on tert-butyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate

Comprehensive Overview of tert-butyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate (CAS No. 2418690-86-3)

tert-butyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate (CAS No. 2418690-86-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique fluorosulfonyl and piperazine functional groups, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, which includes a tert-butyl carbamate moiety, enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's CAS No. 2418690-86-3 is frequently searched in scientific databases, reflecting its importance in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential applications as a building block for kinase inhibitors and other bioactive molecules. The presence of the fluorosulfonyl group allows for versatile chemical modifications, enabling the creation of derivatives with tailored properties for specific biological targets.

In recent years, the demand for tert-butyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate has surged due to its relevance in addressing global health challenges. For instance, its structural features align with the design of compounds targeting COVID-19-related proteins, a hot topic in current research. Additionally, its utility in cancer therapeutics has been explored, with studies highlighting its role in modulating key signaling pathways.

From a synthetic perspective, the compound's piperazine ring offers a strategic handle for further functionalization, making it a preferred choice for medicinal chemists. The tert-butyl group provides steric protection, ensuring the stability of the carbamate linkage under various reaction conditions. These attributes underscore its versatility as a pharmaceutical intermediate.

The market for CAS No. 2418690-86-3 is driven by the growing emphasis on precision medicine and personalized therapies. As researchers delve deeper into the mechanisms of diseases, the need for high-quality, structurally diverse compounds like tert-butyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate continues to rise. Suppliers and manufacturers are responding by optimizing synthesis routes to meet the escalating demand.

In conclusion, tert-butyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate (CAS No. 2418690-86-3) stands out as a critical player in modern chemical and pharmaceutical research. Its unique structural features, combined with its broad applicability, make it a sought-after compound in the scientific community. As advancements in drug discovery accelerate, this compound is poised to remain at the forefront of innovation.